Cas no 876900-19-5 (9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 876900-19-5
• MF: C₁₇H₁₈ClN₅O₂
• MW: 359.810122013092
• CID: 5510714
• Update Time: 2025-07-14

9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 9-(3-chloro-2-methylphenyl)-6,7,8,9-tetrahydro-1,3-dimethyl-
• 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C17H18ClN5O2/c1-10-11(18)6-4-7-12(10)22-8-5-9-23-13-14(19-16(22)23)20(2)17(25)21(3)15(13)24/h4,6-7H,5,8-9H2,1-3H3
• InChI Key： ANCUYFWKXRYESX-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC=CC(Cl)=C3C)C1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 576.0±60.0 °C(Predicted)
• pka: 3.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 876900-19-5)

9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 876900-19-5) is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrimido[1,2-g]purine class of scaffolds, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a 3-chloro-2-methylphenyl substituent at the 9-position and the dimethyl groups at the 1 and 3 positions of the purine core contribute to its distinctive chemical profile and biological relevance.

The synthesis and characterization of this compound have been subjects of extensive research in academic and industrial laboratories. The pyrimido[1,2-g]purine framework is a privileged structure in drug discovery, exhibiting remarkable versatility in modulating various biological targets. The 3-chloro-2-methylphenyl moiety introduces a lipophilic character to the molecule while also providing a site for further functionalization. This feature makes it an attractive candidate for designing novel bioactive molecules with enhanced pharmacokinetic properties.

In recent years, there has been a surge in interest towards developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The structural motif of 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione shares similarities with known kinase inhibitors that have demonstrated preclinical and clinical efficacy. Specifically, the pyrimido[1,2-g]purine scaffold has been explored for its potential to interact with ATP-binding sites of kinases such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors or TKIs). The dimethyl groups at the 1 and 3 positions enhance the electron-deficient nature of the purine core, facilitating strong binding interactions with these enzyme targets.

Recent studies have highlighted the importance of optimizing substituents on heterocyclic scaffolds to improve binding affinity and selectivity. The 3-chloro-2-methylphenyl group in this compound not only contributes to its solubility but also serves as a critical interaction point with biological targets. Computational modeling studies have suggested that this moiety can engage in hydrophobic interactions and π-stacking with aromatic residues in protein binding pockets. Such interactions are crucial for achieving high-affinity binding and prolonged residence time on target enzymes.

The pharmacological evaluation of 9-(3-chloro-2-methylphenyl)-1,3-dimethyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione has revealed promising activities against several cancer cell lines. Preclinical data indicate that this compound exhibits inhibitory effects on proliferation in vitro by disrupting key signaling pathways involved in cell cycle regulation. Notably, its ability to modulate JAK/STAT signaling has been particularly noteworthy. The JAK/STAT pathway is aberrantly activated in many hematologic malignancies and solid tumors; thus targeting this pathway holds significant therapeutic potential.

Furthermore，the compound's structure suggests potential interactions with other targets beyond kinases. For instance，the pyrimido[1，2-g]purine core can engage with nucleobase recognition sites in DNA or RNA，raising possibilities for applications in antisense therapy or RNA interference。 Additionally， the electron-deficient nature of the purine ring system may enable redox-active properties，which could be exploited for developing prodrugs or bioconjugates with enhanced bioavailability or targeted delivery systems。

One of the most compelling aspects of this compound is its synthetic accessibility。 While maintaining a complex heterocyclic core，the presence of easily modifiable functional groups allows for rapid derivatization without compromising overall structural integrity。 This flexibility is particularly valuable in medicinal chemistry，where iterative optimization is often required to achieve desired pharmacological profiles。 Researchers have leveraged this synthetic tractability to generate libraries of analogs，each designed to fine-tune specific aspects such as potency、selectivity、and metabolic stability。

The development of novel therapeutic agents demands rigorous evaluation through both preclinical and clinical studies。 The journey from discovery to market-ready drug involves meticulous assessment at multiple stages。 Initial preclinical studies focus on determining safety profiles、pharmacokinetic parameters、and preliminary efficacy signals。 These studies often employ cell-based assays、xenograft models、and other relevant experimental systems to validate biological activity before advancing into human trials。

In light of recent advancements in biotechnology，there is growing interest in leveraging computational methods for accelerating drug discovery pipelines。 Techniques such as molecular docking、quantitative structure–activity relationships (QSAR)、and machine learning algorithms are being increasingly employed to predict biological outcomes and guide synthetic efforts。 For compounds like 9-(3-chloro-2-methylphenyl)-1，3-dimethyl-1Ｈ，２Ｈ，３Ｈ，４Ｈ，６Ｈ，７Ｈ，８Ｈ，９Ｈ-pyrimido[１，２-g]purine－２，４－dione, these tools can help identify optimal substituents、predict binding modes、and prioritize candidates for experimental validation。

The future directions for research on this compound include exploring its potential as an adjuvant therapy alongside existing treatments。 Combination strategies often yield synergistic effects by targeting multiple pathways simultaneously or by overcoming resistance mechanisms associated with single-agent therapy。 Additionally，investigations into its mechanism of action at a molecular level will provide deeper insights into how it exerts its biological effects。 Such mechanistic understanding is critical not only for optimizing therapeutic applications but also for minimizing off-target effects。

As our understanding of disease biology continues to evolve so does our capacity to design molecules that precisely interact with disease-causing targets。 The unique structural features and promising pharmacological profile make 9-(３－chloro－２－methylphenyl)－１，３－dimethyl－１Ｈ，２Ｈ，３Ｈ，４Ｈ，６Ｈ،７Ｈ，８Ｈ，９Ｈ－pyrimido[１،２－g]purine－２４－dione (CAS No. 876900－19－5) a compelling subject for ongoing research efforts within academia and industry alike。 By harnessing both experimental approaches and computational insights researchers are poised to unlock new therapeutic possibilities derived from this innovative chemical entity。